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Compound of Interest

Compound Name: 2-azido-1-fluoro-3-nitrobenzene

CAS No.: 1864368-96-6

Cat. No.: B6202990

Get Quote

Executive Summary
2-azido-1-fluoro-3-nitrobenzene represents a highly functionalized aryl scaffold combining

three distinct chemical behaviors: the bioorthogonal reactivity of the azide (

), the electronic modulation of the fluorine (

), and the redox potential of the nitro (

) group. Due to the contiguous substitution pattern (1,2,3-trisubstituted), this molecule exhibits
significant steric crowding and high energy density. This guide provides a validated framework
for its spectroscopic identification, reactivity profiling, and safety assessment.

Part 1: Molecular Architecture & Safety Assessment
Structural Analysis
The molecule features a benzene core with a "push-pull-click" arrangement:

Position 1 (Fluoro): Acts as an inductive electron-withdrawing group (EWG) and a weak

hydrogen-bond acceptor. Its meta positioning relative to the nitro group reduces its
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susceptibility to nucleophilic aromatic substitution (

) compared to ortho/para isomers.

Position 2 (Azido): The primary reactive handle. Flanked by

and

, the azide moiety is electronically deactivated, potentially increasing its stability against
spontaneous decomposition but enhancing its electrophilicity in cycloadditions.

Position 3 (Nitro): A strong EWG that decreases the electron density of the ring, stabilizing

the azide anion character but increasing the overall detonation velocity of the bulk material.

Energetic Safety Profile (Critical)
Warning: This compound contains both oxidizing (

) and reducing (

) functionalities on the same carbon framework.

C/N Ratio: The carbon-to-nitrogen ratio is low (

). Compounds with

are generally considered explosive.

Decomposition: Aryl azides release

upon heating or UV irradiation, generating highly reactive nitrenes. The presence of an ortho-
nitro group can facilitate a specific decomposition pathway involving ring expansion or
cyclization to benzofuroxans (though the ortho-fluoro blocks the immediate 1,2-oxygen
insertion seen in non-fluorinated analogues).

Protocol: Always manipulate <100 mg quantities behind a blast shield. Avoid metal spatulas

(friction risk) and use Teflon-coated tools.

Part 2: Spectroscopic Fingerprinting
Accurate identification relies on cross-validating the three functional groups.
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Infrared Spectroscopy (FT-IR)
The IR spectrum provides the fastest "Go/No-Go" analysis for functional group integrity.

Functional Group
Frequency (

)
Intensity Mode Description

Azide (

)
2100 – 2150 Strong, Sharp

Asymmetric stretching

(

). Diagnostic peak.

Nitro (

)
1530 – 1550 Strong

Asymmetric stretching

(

).

Nitro (

)
1340 – 1360 Medium

Symmetric stretching (

).

Aryl Fluoride 1200 – 1250 Medium
stretching (often

obscured by

fingerprint region).

Nuclear Magnetic Resonance (NMR)
Due to the 1,2,3-substitution, the proton signals appear as a specific splitting pattern.

NMR (400 MHz,

):

Expect a multiplet pattern for the 3 aromatic protons (H4, H5, H6).

H4 (ortho to

): Deshielded (downfield,

ppm). Doublet or dd.
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H6 (ortho to

): Shows characteristic

coupling (

Hz).

H5 (meta to both): Appears as a triplet of doublets or multiplet (

ppm).

NMR:

Signal: Single peak around

to

ppm (relative to

).

Multiplicity: Coupled to H6 (

) and H5 (

). Look for a doublet of doublets (dd).

Mass Spectrometry (MS)
Ionization: ESI+ or APCI.

Parent Ion:

.

Fragmentation: A characteristic loss of 28 Da (

) is observed, yielding the nitrene radical cation

.
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Note: If the M-28 peak is the base peak, thermal decomposition may be occurring in the

source. Lower the desolvation temperature.

Part 3: Reactivity & Functional Group Interplay
The utility of 2-azido-1-fluoro-3-nitrobenzene lies in its orthogonal reactivity. The diagram

below illustrates the divergent pathways available for chemical modification.

2-azido-1-fluoro-
3-nitrobenzene

Triazole Product
(Bioorthogonal Ligation)

CuAAC / SPAAC
(Alkynes)

Aryl Nitrene
(Reactive Intermediate)

hv (300-365 nm)
or Heat (>110°C)

Diamino-fluorobenzene
(Scaffold Synthesis)

H2/Pd or SnCl2
(Reduces N3 & NO2)

Nucleophilic Substitution
(Difficult/Specific)

Nu- (Strong)
(Displaces F or NO2?)

C-H Insertion

Ring Expansion

Click to download full resolution via product page

Figure 1: Divergent reactivity pathways. The azide group serves as the primary "switch" for

either ligation (Click) or activation (Nitrene).

The "Click" Interface (Azide)
The 2-position azide is sterically crowded by the 1-fluoro and 3-nitro groups.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): May require higher catalyst loading

or temperature due to steric hindrance.

Strain-Promoted (SPAAC): Reaction with cyclooctynes (e.g., DBCO) is effective but kinetics

will be slower than non-hindered phenyl azides.

Photochemical Activation (Nitrene Formation)
Upon irradiation (UV-A, 365 nm), the azide extrudes
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to form a singlet nitrene.

Singlet Nitrene: Can undergo intersystem crossing to the triplet state (diradical) or rearrange.

Ring Expansion: A common pathway for ortho-substituted aryl nitrenes is expansion to a

dehydroazepine. However, the rigid electronic push-pull of F and

often favors C-H insertion if a suitable donor is present.

Reduction Selectivity
Staudinger Reduction (

): Selectively reduces

to

without affecting the

group (chemoselective).

Catalytic Hydrogenation (

): Reduces both

and

to amines, yielding 1-fluoro-2,3-diaminobenzene.

Part 4: Experimental Protocols
Protocol: Chemoselective Staudinger Reduction
To convert the azide to an amine while retaining the nitro and fluoro groups.

Preparation: Dissolve 2-azido-1-fluoro-3-nitrobenzene (1.0 eq) in anhydrous THF (0.1 M).

Reagent Addition: Add Triphenylphosphine (

, 1.1 eq) slowly at

. Evolution of
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gas will be observed.

Hydrolysis: Allow to warm to RT and stir for 2 hours. Add

(5 eq) to hydrolyze the intermediate aza-ylide.

Workup: Concentrate, redissolve in DCM, and wash with dilute HCl. The amine product will

partition into the aqueous phase (if protonated) or remain organic depending on pH.

Validation: Check IR. Disappearance of

peak confirms azide loss. Retention of

confirms nitro stability.

Protocol: 19F NMR Purity Check
Self-validating method for quantifying fluorinated impurities.

Sample: Dissolve 10 mg of analyte in

.

Internal Standard: Add

-trifluorotoluene (

ppm) as a quantitative reference (1.0 eq molar).

Acquisition: Set relaxation delay (

) to >10 seconds to account for long

relaxation of aromatic fluorines.

Integration: Integrate the target peak (

to

ppm) against the standard. Purity

.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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